Cas no 1806932-00-2 (6-Amino-3-cyanopicolinic acid)

• Product Name: 6-Amino-3-cyanopicolinic acid
• CAS No: 1806932-00-2
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 4899086
• Update Time: 2025-10-06

6-Amino-3-cyanopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-cyanopicolinic acid

• Inchi： 1S/C7H5N3O2/c8-3-4-1-2-5(9)10-6(4)7(11)12/h1-2H,(H2,9,10)(H,11,12)
• InChI Key： QXZHEANWGCOBQY-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC=C(N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.1
• Topological Polar Surface Area: 100

Additional information on 6-Amino-3-cyanopicolinic acid

Recent Advances in the Study of 6-Amino-3-cyanopicolinic acid (CAS: 1806932-00-2)

6-Amino-3-cyanopicolinic acid (CAS: 1806932-00-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its amino and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its versatile utility.

One of the key areas of research has been the optimization of synthetic routes for 6-Amino-3-cyanopicolinic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction strategy. This approach not only improved the scalability of the compound but also reduced the production costs, making it more accessible for further pharmacological evaluations. The study highlighted the importance of reaction conditions, such as temperature and catalyst selection, in achieving optimal yields.

In addition to synthetic advancements, the biological activities of 6-Amino-3-cyanopicolinic acid have been extensively investigated. Recent in vitro studies have revealed its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. For instance, a research team at the University of Cambridge reported that this compound exhibited significant inhibitory effects on JAK-STAT signaling, a pathway implicated in autoimmune diseases. These findings suggest that 6-Amino-3-cyanopicolinic acid could serve as a lead compound for developing novel anti-inflammatory therapeutics.

Another notable application of 6-Amino-3-cyanopicolinic acid is in the field of agrochemicals. A 2024 study published in Pest Management Science explored its efficacy as a herbicide. The compound demonstrated selective herbicidal activity against broadleaf weeds while showing minimal toxicity to crops. This selectivity was attributed to its unique interaction with plant-specific enzymes, making it a promising candidate for sustainable agricultural practices.

Despite these promising findings, challenges remain in the development of 6-Amino-3-cyanopicolinic acid-based therapies and agrochemicals. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural derivatization to enhance its pharmacokinetic properties and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, 6-Amino-3-cyanopicolinic acid (CAS: 1806932-00-2) represents a versatile and promising compound with applications spanning medicinal chemistry and agrochemicals. Recent advancements in its synthesis and biological evaluation have laid a strong foundation for future research. Continued exploration of its mechanisms of action and optimization of its properties will be crucial for unlocking its full potential in addressing unmet medical and agricultural needs.